Cas no 6946-68-5 (Hexanoic acid,6-(diethylamino)-6-oxo-, 1-methylethyl ester)

• Product Name: Hexanoic acid,6-(diethylamino)-6-oxo-, 1-methylethyl ester
• CAS No: 6946-68-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 512765
• PubChem ID: 245400
• Update Time: 2025-04-19

Hexanoic acid,6-(diethylamino)-6-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-(diethylamino)-6-oxo-, 1-methylethyl ester
• NSC-57350
• 6946-68-5
• DTXSID40989360
• NSC57350
• propan-2-yl 6-(diethylamino)-6-oxohexanoate

• Inchi： 1S/C13H25NO3/c1-5-14(6-2)12(15)9-7-8-10-13(16)17-11(3)4/h11H,5-10H2,1-4H3
• InChI Key： KIZCOMYMXIBVQQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CCCCC(N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 477.89866
• Monoisotopic Mass: 243.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.822
• Refractive Index: 1.788
• PSA: 61.36
• LogP: 2.36680